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Compound of Interest

Compound Name: 1-Methoxy-2-methyl-2-propanol

Cat. No.: B1581569 Get Quote

Welcome to the technical support center for 1-Methoxy-2-methyl-2-propanol (CAS No. 3587-

64-2). This guide provides troubleshooting advice and answers to frequently asked questions to

help researchers, scientists, and drug development professionals optimize their reaction

conditions when using this versatile solvent.

Frequently Asked Questions (FAQs)
Q1: What is 1-Methoxy-2-methyl-2-propanol and what are its primary applications?

1-Methoxy-2-methyl-2-propanol is a colorless, clear liquid classified as a glycol ether. Its

structure contains both an ether and a tertiary alcohol functional group, which imparts excellent

solvency for a wide range of organic compounds.[1] It is primarily used as a solvent in coatings,

paints, and cleaning products, and also finds application as a ligand in coordination chemistry

and catalysis.[1][2]

Q2: What are the key physical and chemical properties of 1-Methoxy-2-methyl-2-propanol?

Understanding the physical properties is crucial for designing experiments, particularly for

determining appropriate reaction temperatures and purification methods.
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Property Value Source(s)

CAS Number 3587-64-2 [2][3]

Molecular Formula C₅H₁₂O₂ [2]

Molecular Weight 104.15 g/mol [2][3]

Boiling Point 115-116 °C [3][4]

Density 0.892 g/mL at 25 °C [3][4]

Refractive Index (n20/D) 1.4044 [3][4]

Flash Point 27.78 °C (82.0 °F) - closed cup [2][3][5]

Storage Temperature 2-8°C (Refrigerate) [3][6]

Q3: What are the main safety and handling considerations for this solvent?

1-Methoxy-2-methyl-2-propanol is a flammable liquid and should be kept away from heat,

sparks, and open flames.[3][5][6] It can cause skin, eye, and respiratory irritation.[3][6] Always

handle this chemical in a well-ventilated area, preferably a fume hood, and wear appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[3] Store

containers tightly closed in a cool, dry place, away from ignition sources.[5]

Q4: How does the structure of 1-Methoxy-2-methyl-2-propanol affect its reactivity and use as

a solvent?

Its structure features two key functional groups:

Ether Linkage (-O-): Generally unreactive, making it a stable medium for many reactions.

However, like other ethers, it can form explosive peroxides upon exposure to air and light

over time.

Tertiary Alcohol (-OH): The hydroxyl group can act as a proton source or a hydrogen bond

donor. Being tertiary, it is prone to elimination reactions (to form an alkene) under strong

acidic conditions and elevated temperatures. It is also incompatible with reagents that react

with alcohols, such as Grignard reagents or strong reducing agents like sodium hydride.
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Troubleshooting Guides
Issue 1: Low or Inconsistent Reaction Yield

A common issue encountered in synthesis is lower-than-expected or variable yields. Several

factors related to the solvent can contribute to this problem.

Troubleshooting Workflow: Low Reaction Yield
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Caption: Workflow for troubleshooting low reaction yield.

Possible Cause 1: Peroxide Contamination

Explanation: Ethers can form peroxides when exposed to oxygen, especially under light.

These peroxides are reactive oxidizing agents that can decompose reagents or desired

products, leading to lower yields and the formation of impurities.

Troubleshooting Steps:

Test for Peroxides: Always test older or previously opened containers of the solvent for

peroxides before use. See Protocol 1 for a reliable testing method.
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Purify or Discard: If peroxides are present at levels >30 ppm, the solvent should be

purified or disposed of according to your institution's safety guidelines.[7] For

purification, peroxides can be removed by passing the solvent through a column of

activated alumina or by treatment with a ferrous sulfate solution.[7]

Proper Storage: Store the solvent in a tightly sealed, amber glass bottle under an inert

atmosphere (e.g., nitrogen or argon) and refrigerate as recommended.[3][5]

Possible Cause 2: Presence of Water

Explanation: The alcohol group makes the solvent hygroscopic (able to absorb moisture

from the air). Water can interfere with many moisture-sensitive reactions, such as those

involving organometallics, strong bases, or certain coupling catalysts.

Troubleshooting Steps:

Use Anhydrous Grade: For moisture-sensitive applications, purchase a high-purity,

anhydrous grade of the solvent.

Dry the Solvent: If needed, dry the solvent using an appropriate drying agent, such as

3Å or 4Å molecular sieves. Avoid using reactive drying agents like sodium metal due to

the alcohol functionality.

Issue 2: Formation of Unexpected Side Products

The appearance of unknown peaks in your analytical data (GC-MS, LC-MS, NMR) can

sometimes be traced back to the solvent's reactivity under specific conditions.
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Potential Solvent-Related Side Reactions
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Caption: Potential side reactions involving the solvent.

Possible Cause: Acid-Catalyzed Elimination or Cleavage

Explanation: The presence of a tertiary alcohol makes the solvent susceptible to acid-

catalyzed dehydration (E1 elimination), especially at elevated temperatures, forming 2-

methoxy-2-methylpropene.[8][9] Additionally, strong acids like HBr or HI can cleave the

ether bond, although this typically requires harsh conditions.[10][11]

Troubleshooting Steps:

Control pH: If your reaction is acid-sensitive, consider adding a non-nucleophilic base or

buffer to maintain a neutral pH.

Lower Temperature: If possible, run the reaction at a lower temperature to minimize the

rate of the elimination side reaction.

Solvent Choice: If acidic conditions are required, consider an alternative aprotic solvent

that is stable to acid.
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Experimental Protocols
Protocol 1: Qualitative Test for Peroxides (Iodide Method)

This protocol provides a sensitive method to detect the presence of hydroperoxides and dialkyl

peroxides in the solvent.[7]

Materials:

1-Methoxy-2-methyl-2-propanol (sample to be tested)

Glacial acetic acid

Potassium iodide (KI), solid

Test tube

Procedure:

Add approximately 1 mL of the 1-Methoxy-2-methyl-2-propanol sample to a clean, dry test

tube.

Add 1 mL of glacial acetic acid to the test tube.

Add about 100 mg of solid potassium iodide.

Stopper the test tube and shake for 1 minute.

Observe the color of the solution against a white background.

Interpreting Results:

Colorless/Pale Yellow: Indicates a low or negligible concentration of peroxides (generally <

30 ppm).[7] The solvent is likely safe for use.

Bright Yellow to Brown: Indicates a high and potentially hazardous concentration of

peroxides (> 30 ppm).[7] The solvent should not be used without purification.
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Disclaimer: The information provided is based on established chemical principles and available

data for 1-Methoxy-2-methyl-2-propanol and related compounds. Published experimental

data specifically on reaction optimization with this solvent is limited. Users should always

perform small-scale test reactions to validate conditions and consult Safety Data Sheets (SDS)

before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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